4-(1,1-dioxothiazinan-2-yl)-N-(3-morpholin-4-ylpropyl)benzamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(3-morpholin-4-ylpropyl)benzamide
• InChI: InChI=1S/C18H27N3O4S/c22-18(19-8-3-9-20-11-13-25-14-12-20)16-4-6-17(7-5-16)21-10-1-2-15-26(21,23)24/h4-7H,1-3,8-15H2,(H,19,22)
• InChI Key: IWLXZYQXIITHEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NCCCN3CCOCC3
• Molecular Formula: C18H27N3O4S
• Molecular Weight: 381.5 g/mol

Description

4-(1,1-dioxothiazinan-2-yl)-N-(3-morpholin-4-ylpropyl)benzamide, also known as DTBZMPB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various areas of research, including cancer treatment, neurological disorders, and drug discovery.

Scientific Research Applications

Novel Norepinephrine Inhibitors

A study led by O'Neill et al. (2011) explored the sequential modification of certain compounds to identify a new series of potent and selective inhibitors of the norepinephrine transporter, demonstrating potential applications in pain management models. This research highlights the significance of structural modifications in enhancing selectivity and potency for targeted biological receptors, which is crucial in the development of therapeutic agents (O'Neill et al., 2011).

Antimicrobial Compounds

Research by Besson et al. (1996) focused on the synthesis of novel compounds including 3,1-benzoxazinones and 3,1-benzothiazinones, derived from N-arylimino-1,2,3-dithiazoles. These compounds exhibited significant antifungal activity, suggesting their potential as antimicrobial agents. This study underscores the importance of chemical synthesis in developing new compounds with desirable biological activities (Besson et al., 1996).

Carbonic Anhydrase Inhibitors

Supuran et al. (2013) investigated the inhibitory effects of certain aromatic sulfonamides, including 4-sulfamoyl-N-(3-morpholinopropyl)benzamide, on various carbonic anhydrase isoenzymes. These compounds showed nanomolar inhibitory concentrations, suggesting potential therapeutic applications in conditions related to carbonic anhydrase activity (Supuran et al., 2013).

Antifungal Activity of Thiourea Derivatives

A study by Zhou Weiqun et al. (2005) focused on the synthesis and characterization of N-(Morpholinothiocarbonyl) benzamide derivatives and their complexes with cobalt (III). The antifungal activity of these compounds against major plant pathogens was investigated, providing insights into the potential agricultural applications of such compounds (Zhou Weiqun et al., 2005).